trans-2-[Benzyl(ethyl)amino]cyclobutan-1-ol

• IUPAC Name: (1R,2R)-2-[benzyl(ethyl)amino]cyclobutan-1-ol
• InChI: InChI=1S/C13H19NO/c1-2-14(12-8-9-13(12)15)10-11-6-4-3-5-7-11/h3-7,12-13,15H,2,8-10H2,1H3/t12-,13-/m1/s1
• InChI Key: DCKBNBWCNIHSPS-CHWSQXEVSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)C2CCC2O
• Isomeric SMILES: CCN(CC1=CC=CC=C1)[C@@H]2CC[C@H]2O
• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol

Description

Trans-2-[Benzyl(ethyl)amino]cyclobutan-1-ol, also known as trans-2-BEA, is an organic compound belonging to the cyclobutanols class of chemicals. It is a colorless liquid with a mild odor, and has a boiling point of 147°C and a melting point of -39°C. Trans-2-BEA has been studied for its potential applications in the fields of biochemistry, medical science, and organic synthesis. In

Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis of cyclobutane derivatives, including methodologies for creating 1-[cis-3-(hydroxymethyl)cyclobutyl]-uracil, -thymine, and -cytosine, demonstrates the compound's versatility in forming nucleoside analogs, which are essential for studying nucleic acid chemistry and potential therapeutic applications (Frieden et al., 1998).
• Research on all four stereoisomers of 2-(aminomethyl)cyclobutane-1-carboxylic acid explores the importance of stereochemistry in bioactive molecules, laying the groundwork for designing drugs with specific biological activities (André et al., 2013).

Photocycloaddition Reactions

• Studies on photocycloaddition reactions for creating cyclobutane derivatives from pyrrolidine carboxylates to alkenes show the compound's utility in synthesizing novel structures with potential applications in material science and as intermediates in organic synthesis (Reid & Silva, 1983).

Stereodivergent Syntheses

• Research on the stereodivergent synthesis of bis(cyclobutane) β-dipeptides reveals the importance of cyclobutane derivatives in peptide chemistry, offering insights into peptide structure and function (Izquierdo et al., 2002).

Bioactive Cyclobutane Derivatives

• The synthesis of new cyclobutyl analogs of adenosine and guanosine, although devoid of antiviral activity, underscores the potential of cyclobutane derivatives in drug discovery and development (Boumchita et al., 1990).

Structural Studies and Material Science

• Investigations into the conformational preferences of cyclobutane amino acid oligomers highlight the compound's role in developing novel materials and studying molecular conformation (Fernandes et al., 2010).